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For Researchers, Scientists, and Drug Development Professionals

Introduction
tert-Butyl (2,3-dihydroxypropyl)carbamate is a versatile chiral building block of significant

interest in medicinal chemistry and drug development. Its structure, featuring a Boc-protected

amine and a diol functional group, makes it an ideal starting material for the synthesis of a

variety of complex chiral molecules, including key pharmaceutical intermediates. The presence

of the Boc protecting group allows for selective manipulation of the hydroxyl groups, while the

diol moiety provides a scaffold for the construction of stereochemically defined structures. This

document provides detailed application notes and experimental protocols for the use of tert-
Butyl (2,3-dihydroxypropyl)carbamate as a strategic component in the synthesis of bioactive

compounds, with a particular focus on the preparation of oxazolidinone antibiotics.

Physicochemical Properties
A summary of the key physicochemical properties of tert-Butyl (2,3-
dihydroxypropyl)carbamate is presented in the table below, providing essential data for its

handling and use in synthesis.[1]
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Property Value

Chemical Formula C₈H₁₇NO₄

Molecular Weight 191.22 g/mol [1]

Appearance White to off-white solid

Melting Point 60-63 °C[1]

CAS Number 137618-48-5[1]

Solubility
Soluble in methanol, ethanol, and other polar

organic solvents.

Application 1: Synthesis of Chiral Oxazolidinones -
A Key Scaffold for Antibiotics
Oxazolidinones are a critical class of synthetic antibiotics effective against a range of Gram-

positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and

vancomycin-resistant enterococci (VRE). The prominent member of this class, Linezolid,

functions by inhibiting the initiation of protein synthesis in bacteria.[2][3][4] tert-Butyl (2,3-
dihydroxypropyl)carbamate serves as a valuable chiral precursor for the stereoselective

synthesis of the core 5-(hydroxymethyl)oxazolidin-2-one ring system.

Experimental Workflow for the Synthesis of a Linezolid
Intermediate
The following workflow outlines the synthetic strategy from tert-Butyl (2,3-
dihydroxypropyl)carbamate to a key intermediate in the synthesis of Linezolid.
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tert-Butyl (2,3-dihydroxypropyl)carbamate

Deprotection (Acidic Conditions)

e.g., HCl in Dioxane

3-Amino-1,2-propanediol

Cyclization (Phosgene Equivalent)

e.g., Triphosgene

5-(Hydroxymethyl)oxazolidin-2-one

Activation of Hydroxyl Group

e.g., Mesylation

Activated Intermediate

Coupling with Aryl Amine

3-fluoro-4-morpholinylaniline

Linezolid Precursor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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